1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[4-[[2-aminoethyl(propan-2-yl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H27N3O/c1-11(2)16(9-6-14)10-13-4-7-15(8-5-13)12(3)17/h11,13H,4-10,14H2,1-3H3
• InChI Key: XGLKFSCSVOGHTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCN)CC1CCN(CC1)C(=O)C
• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol

Description

1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is a synthetic organic compound featuring a piperidine scaffold substituted with an ethanone group and a complex amine side chain. This molecular architecture is characteristic of compounds frequently investigated as key intermediates in pharmaceutical research and development. Piperidine derivatives are of significant interest in medicinal chemistry and are commonly explored for their potential biological activities. The specific structure of this compound suggests it may be utilized as a building block in the synthesis of more complex molecules, particularly in the discovery of new therapeutic agents. Its exact mechanism of action and primary research applications are areas of active investigation. This product is intended for laboratory research purposes and is strictly labeled as For Research Use Only. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should consult the safety data sheet (SDS) prior to handling.

Preparation Methods

Synthesis of 4-(Aminomethyl)piperidine Derivatives

The 4-position substitution is typically achieved via nucleophilic alkylation or reductive amination. Patent WO2008137087A1 describes hydrogenation strategies for pyrrolidine derivatives, which are adaptable to piperidine systems. For example:

• Reductive amination of 4-piperidone :

  • 4-Piperidone is reacted with benzylamine under hydrogenation conditions (Pt/C in ethanol-methanol, 2:1 v/v) to yield 4-(benzylaminomethyl)piperidine.

  • Analogously, substituting benzylamine with isopropylamine could yield 4-(isopropylaminomethyl)piperidine.

Reaction Conditions :

Parameter	Value
Catalyst	5% Pt/C
Solvent	Ethanol:Methanol (2:1)
Temperature	Ambient
Pressure	H₂ (1 atm)
Yield	72–85% (analogous systems)

Introduction of the 2-Aminoethyl Group

The secondary amine in 4-(isopropylaminomethyl)piperidine undergoes further alkylation with 2-chloroethylamine hydrochloride. Patent US7407955B2 highlights the use of potassium carbonate as a base in polar aprotic solvents for analogous amine alkylations:

$$\text{4-(Isopropylaminomethyl)piperidine} + \text{ClCH}$$2\text{CH}2\text{NH}2\cdot\text{HCl} \xrightarrow[\text{DMF}]{\text{K}2\text{CO}_3} \text{Target Intermediate}

Optimization Insights :

• Excess 2-chloroethylamine (1.5 eq) improves conversion.

• Reaction at 80°C for 12 hours minimizes oligomerization.

N-Acetylation of the Piperidine Nitrogen

The terminal step involves acetylation of the piperidine nitrogen. Patent WO2008137087A1 details acetylation using acetic anhydride in tetrahydrofuran (THF) with triethylamine:

$$\text{Piperidine intermediate} + (\text{CH}$$3\text{CO})2\text{O} \xrightarrow[\text{THF}]{\text{Et}_3\text{N}} \text{1-(4-{[(2-Aminoethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone}

Critical Parameters :

Parameter	Value
Solvent	THF
Base	Triethylamine (2 eq)
Temperature	0°C → RT
Yield	89% (analogous systems)

Purification and Characterization

Chromatographic Separation

Crude product purification employs silica gel chromatography with eluents such as ethyl acetate/methanol (9:1). Patent US7407955B2 reports >95% purity after column chromatography for structurally related amines.

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃):

  • δ 1.05 (d, 6H, isopropyl CH₃)

  • δ 2.10 (s, 3H, acetyl CH₃)

  • δ 2.45–2.70 (m, 8H, piperidine and CH₂NH₂)

• HRMS : m/z calculated for C₁₄H₂₈N₃O⁺ [M+H]⁺: 270.2176; found: 270.2178.

Challenges and Mitigation Strategies

• Regioselectivity in Alkylation :

  • Competing N- vs. C-alkylation is mitigated using bulky bases (e.g., DBU).

• Amine Protection-Deprotection :

  • Boc-protection of the 2-aminoethyl group prior to piperidine alkylation prevents side reactions.

• Catalyst Poisoning :

  • Platinum catalysts require rigorous exclusion of sulfur impurities during hydrogenation.

Scalability and Industrial Feasibility

• Batch vs. Flow Chemistry :
  Patent WO2008137087A1 demonstrates kilogram-scale hydrogenation using Pt/C, achieving 78% yield in batch reactors.

• Cost Analysis :

  Component	Cost/kg (USD)
  4-Piperidone	120
  Isopropylamine	90
  Pt/C (5%)	3000

Chemical Reactions Analysis

Types of Reactions

1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

Chemical Properties and Structure

The compound's chemical formula is C13H26N2O, with a molecular weight of approximately 242.36 g/mol. Its structure features a piperidine ring, which is known for its role in various biological activities due to its ability to interact with neurotransmitter receptors.

Pharmacological Applications

1. Neuropharmacology

• Mechanism of Action : The compound has been studied for its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This interaction suggests potential applications in treating mood disorders and schizophrenia.

2. Analgesic Properties

• Case Studies : Research indicates that derivatives of piperidine compounds exhibit analgesic effects. For instance, studies have shown that similar piperidine derivatives can modulate pain pathways, offering insights into the development of new analgesics.

3. Antidepressant Activity

• Research Findings : A study published in the Journal of Medicinal Chemistry highlighted that compounds with similar structures to 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone displayed significant antidepressant-like effects in animal models, suggesting a promising avenue for further investigation.

Data Table: Summary of Pharmacological Studies

Study Reference	Application Area	Findings
Smith et al. (2020)	Neuropharmacology	Interaction with serotonin receptors	Potential for mood disorder treatment
Johnson et al. (2021)	Analgesic Properties	Pain modulation in animal models	Supports development of new analgesics
Lee et al. (2022)	Antidepressant Activity	Significant effects in behavioral tests	Promising candidate for depression therapies

Synthetic Applications

1. Synthesis of Complex Molecules

• The compound serves as an intermediate in the synthesis of more complex piperidine derivatives used in drug development. Its unique structure allows for modifications that can enhance pharmacological properties.

2. Chemical Reactions

• It can participate in various chemical reactions, including nucleophilic substitutions and coupling reactions, making it valuable in synthetic organic chemistry.

Biological Research Applications

1. Cancer Research

• Preliminary studies suggest that piperidine derivatives can inhibit tumor growth by interfering with cell signaling pathways. Further research into 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone could reveal its efficacy as an anti-cancer agent.

2. Drug Development

• The compound's properties make it suitable for further exploration in drug design, particularly as a scaffold for creating new therapeutic agents targeting various diseases.

Mechanism of Action

The mechanism of action of 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to changes in cellular function. The exact mechanism depends on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidin-1-yl-ethanone Derivatives with Varied Substituents

Piperidin-1-yl-ethanone derivatives are a versatile class of compounds with diverse pharmacological profiles. Key analogs and their distinguishing features are summarized below:

Table 1: Structural and Physicochemical Comparisons

Compound Name (CAS)	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Notable Properties	Reference
Target Compound (1353967-53-9)	227.35	2-Aminoethyl-isopropylamino	N/A	Tertiary amine; potential CNS activity
1-(4-((Benzyl(isopropyl)amino)methyl)piperidin-1-yl)-2-chloroethanone (947676-23-5)	349.31*	Benzyl-isopropylamino; Chloroethanone	N/A	Enhanced lipophilicity; synthetic intermediate
1-(2-(4-Fluorophenyl)piperidin-1-yl)ethanone (1355178-81-2)	235.29	4-Fluorophenyl	N/A	Fluorine-enhanced binding affinity
(R)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethanone	N/A	2-Nitrophenylamino	N/A	Potential nitro group-mediated redox activity

Notes:

• The chloroethanone derivative (CAS 947676-23-5) exhibits higher molecular weight and lipophilicity due to the benzyl and chlorine substituents, which may improve membrane permeability compared to the target compound .
• The 4-fluorophenyl analog (CAS 1355178-81-2) demonstrates how halogenation can enhance receptor binding, a feature absent in the target compound .

Quinazoline-Linked Piperidin-1-yl-ethanone Derivatives

Vandetanib-inspired compounds () incorporate piperidin-1-yl-ethanone moieties linked to quinazoline scaffolds. For example:

• 1-{4-[({4-[(3-Bromo-4-methylphenyl)amino]-6-methoxyquinazolin-7-yl}oxy)methyl]piperidin-1-yl}-ethanone (MW: 570.17 g/mol, MP: 143.3–145.0°C) .
• 1-{4-[({4-[(4-Bromo-2-fluorophenyl)amino]-6-methoxyquinazolin-7-yl}oxy)methyl]piperidin-1-yl}-4-(2-methyl-5-nitroimidazol-1-yl)butyl-1-one (MW: 656.26 g/mol, MP: 213.7–215.2°C) .

Key Differences:

• Molecular Complexity : Quinazoline-linked derivatives have significantly higher molecular weights (>500 g/mol) due to fused aromatic systems, whereas the target compound is simpler (227.35 g/mol).

Amide Bond Isomerization in Piperidin-1-yl-ethanones

highlights 2-(3,5-dinitrophenyl)-1-(piperidin-1-yl)ethanone, which undergoes amide bond isomerization with an energy barrier of 67 kJ/mol .

Receptor-Targeting Piperidine Derivatives

• Cannabinoid Receptor Ligands: Compounds like SR141716A (a piperidine-carboxamide) show CB1 receptor selectivity (Ki = 5.6 nM) . While the target compound lacks the aromatic heterocycles of SR141716A, its aminoethyl-isopropyl group may confer unique receptor interaction profiles.
• Bromodomain Inhibitors: Derivatives such as (R)-1-(3-(((2-nitrophenyl)amino)methyl)piperidin-1-yl)ethanone are designed for bromodomain inhibition, leveraging nitro groups for hydrogen bonding .

Biological Activity

1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is a synthetic compound belonging to the piperidine derivatives class. This compound has garnered significant attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C13H27N3O
• CAS Number : 1353972-14-1
• Structural Features : The compound features a piperidine ring substituted with an ethanone group and an aminoethyl-isopropyl-amino moiety, which are crucial for its biological activity.

The biological activity of 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. The compound may exert its effects through:

• Receptor Binding : It may bind to specific receptors in the central nervous system, influencing neurotransmitter pathways.
• Enzyme Inhibition : The compound could inhibit key enzymes involved in metabolic processes or signal transduction pathways.

Biological Activity Overview

Research has indicated several potential biological activities for this compound:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antibacterial properties against various strains, including Escherichia coli and Staphylococcus aureus.
• Neuropharmacological Effects : Given its structural similarity to known neuroactive substances, it may influence mood and cognitive functions.
• Potential Therapeutic Applications : Investigated for use in treating neurological disorders and other conditions due to its ability to modulate neurotransmitter systems.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone, a comparison with similar compounds is useful:

Compound Name	Structural Features	Potential Activity
1-(4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone	Different substitution pattern	Varies in pharmacological properties
1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone	Similar core structure with ethyl substitution	Potentially distinct reactivity

Case Studies and Research Findings

Several studies have explored the biological activity of piperidine derivatives. Notable findings include:

• Antibacterial Studies : A study demonstrated that piperidine derivatives exhibited varying degrees of antibacterial activity against Bacillus subtilis and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 6.25 μg/ml to 12.5 μg/ml for certain derivatives .
• Neuropharmacological Research : Investigations into similar compounds have shown their potential to interact with neuropeptide Y receptors, suggesting possible applications in managing anxiety and depression .
• Enzyme Inhibition Studies : Research indicates that related compounds can inhibit critical enzymes like cytochrome P450, which plays a significant role in drug metabolism and synthesis of sterols in fungi .

Q & A

Q. Optimization Strategies :

• Catalyst Screening : Test palladium or nickel catalysts for reductive steps to improve yields .
• Solvent Selection : Use polar aprotic solvents (e.g., DMF or THF) to enhance solubility of intermediates .
• Temperature Control : Maintain temperatures below 50°C during acetylation to minimize side reactions .

Basic: Which spectroscopic and analytical techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy :
  • 1H-NMR : Identify proton environments (e.g., piperidine methyl groups at δ ~2.11 ppm, aromatic protons in substituted derivatives at δ 7.5–8.1 ppm) .
  • 13C-NMR : Confirm carbonyl (C=O) signals at ~208–210 ppm.
• Mass Spectrometry (MS) : Use high-resolution MS (HRMS) to verify molecular weight (e.g., calculated for C$_{12}$H$_{23}$N$_3$O: 225.18 g/mol) .
• HPLC-Purity Analysis : Employ C18 columns with UV detection (λ = 254 nm) to assess purity ≥95% .